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Compound of Interest

Compound Name: C12-iE-DAP

Cat. No.: B15611023

For Researchers, Scientists, and Drug Development
Professionals

Introduction

C12-iE-DAP (Lauroyl-y-D-glutamyl-meso-diaminopimelic acid) is a potent synthetic agonist for
the Nucleotide-binding Oligomerization Domain-containing protein 1 (NOD1), an intracellular
pattern recognition receptor.[1][2] As an acylated derivative of y-D-Glu-mDAP (iE-DAP), the
minimal peptidoglycan motif recognized by NOD1, C12-iE-DAP exhibits significantly higher
potency, stimulating NOD1 at concentrations 100- to 1000-fold lower than iE-DAP.[1] It is a
valuable tool for studying the activation of innate immune responses, particularly the signaling
pathways involved in the recognition of bacterial components.[1][3] This document provides
detailed protocols for the preparation of C12-iE-DAP working solutions and its application in
cellular assays.

Data Presentation

Table 1: Chemical and Physical Properties of C12-iE-DAP
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Value Reference

Synonyms

Lauroyl-y-D-glutamyl-meso-

[1]

diaminopimelic acid

Molecular Formula C24H43N30s [1]

Molecular Weight 501.61 g/mol [1]

Appearance Lyophilized solid [1]

Solubility 1 mg/mL in DMSO or methanol  [1]
Store at -20°C for up to 1 year.

Storage Avoid repeated freeze-thaw [1]
cycles.

Table 2: Recommended Working Concentrations for Cellular Assays

Cell Line

L. Working
Application . Reference
Concentration

HEK-Blue™ NOD1

NODL1 activation (NF-

10 ng/mL - 10 pg/mL [1]
KB reporter assay)

Cytokine (IL-8, TNF-a)

THP-1 2 UM - 50 M [4]
release
Not specified, but
NF-kB and ISRE o
A549-Dual™ o used for significant [5]
pathway activation o
activation
Bovine Mammary Inflammatory
S ] 10 ng/mL - 10,000
Epithelial Cells response and tight L [6]
ng/m
(BMECs) junction disruption J

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Stock Solution

This protocol describes the reconstitution of lyophilized C12-iE-DAP to create a stock solution.
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Materials:

C12-iE-DAP (lyophilized)

Dimethyl sulfoxide (DMSO) or Methanol, sterile

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

o Equilibration: Allow the lyophilized C12-iE-DAP vial to equilibrate to room temperature before
opening to prevent condensation.

o Reconstitution: Carefully open the vial and add the appropriate volume of sterile DMSO or
methanol to achieve a final concentration of 1 mg/mL. For example, to a 1 mg vial of C12-iE-
DAP, add 1 mL of DMSO.

» Dissolution: Gently vortex or pipette the solution up and down to ensure the lyophilized
powder is completely dissolved.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can
degrade the compound.

o Storage: Store the aliquots at -20°C.
Protocol 2: Preparation of Working Solutions for Cellular Assays

This protocol details the dilution of the stock solution to the final working concentration for cell-
based experiments.

Materials:
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1 mg/mL C12-iE-DAP stock solution

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips
Procedure:

e Thawing: Thaw a single aliquot of the 1 mg/mL C12-iE-DAP stock solution at room
temperature.

¢ Intermediate Dilution (Optional but Recommended): It is often convenient to prepare an
intermediate dilution from the stock solution. For example, dilute the 1 mg/mL stock 1:100 in
sterile cell culture medium to create a 10 ug/mL intermediate solution.

 Final Dilution: Prepare the final working concentrations by diluting the stock or intermediate
solution in the appropriate volume of cell culture medium.

o Example for a 100 ng/mL working solution:

= From a 10 pg/mL intermediate solution, perform a 1:100 dilution (e.g., add 10 pL of the
10 pg/mL solution to 990 pL of cell culture medium).

» From a 1 mg/mL stock solution, perform a 1:10,000 dilution.

o Application to Cells: Add the prepared working solution to your cell cultures as per your
experimental design. Ensure the final concentration of the solvent (e.g., DMSO) in the cell
culture medium is non-toxic to the cells (typically < 0.1%).

Mandatory Visualizations

Signaling Pathway
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Caption: C12-iE-DAP signaling pathway via NOD1 activation.

Experimental Workflow
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Caption: General experimental workflow for using C12-iE-DAP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: C12-iE-DAP Working
Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15611023#how-to-prepare-c12-ie-dap-working-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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